Cas no 2034338-00-4 (1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane)
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-4-(pyrrolidin-1-ylsulfonyl)-1,4-diazepane
- 1-(1-methylpyrazol-4-yl)sulfonyl-4-pyrrolidin-1-ylsulfonyl-1,4-diazepane
- 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane
-
- Inchi: 1S/C13H23N5O4S2/c1-15-12-13(11-14-15)23(19,20)16-7-4-8-18(10-9-16)24(21,22)17-5-2-3-6-17/h11-12H,2-10H2,1H3
- InChI Key: IWOXBHJLDMFKBK-UHFFFAOYSA-N
- SMILES: S(N1CCCN(CC1)S(C1C=NN(C)C=1)(=O)=O)(N1CCCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 636
- XLogP3: -0.8
- Topological Polar Surface Area: 113
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6512-7289-2μmol |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-5μmol |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-10μmol |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-20μmol |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-1mg |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-2mg |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-3mg |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-4mg |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-5mg |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-7289-10mg |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane |
2034338-00-4 | 10mg |
$79.0 | 2023-09-08 |
1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane
Introduction to 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane (CAS No. 2034338-00-4)
The compound 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane, identified by its CAS number 2034338-00-4, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic compound features a complex structure that integrates multiple pharmacophoric elements, making it a subject of significant interest for medicinal chemists and biologists. The presence of both pyrazole and pyrrolidine moieties, coupled with sulfonyl groups, suggests potential interactions with biological targets that could be exploited for therapeutic applications.
In recent years, the development of novel scaffolds for drug discovery has been driven by the need for compounds with unique structural features and enhanced biological activity. The sulfonyl functionalities in this molecule not only contribute to its molecular weight but also introduce polar interactions that can modulate binding affinity to protein targets. The diazepane ring system is particularly noteworthy, as it has been extensively studied for its potential in central nervous system (CNS) drug development due to its ability to cross the blood-brain barrier and interact with various neurotransmitter receptors.
One of the most compelling aspects of this compound is its structural versatility. The combination of a pyrazole moiety, known for its role in antiviral and anti-inflammatory agents, with a pyrrolidine ring, which is frequently found in kinase inhibitors and other bioactive molecules, creates a rich chemical space for exploration. This dual functionality makes it an attractive candidate for designing molecules that can simultaneously engage multiple biological pathways, a strategy that has gained traction in recent years as a means to achieve synergistic therapeutic effects.
Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential biological activity. Virtual screening techniques have been employed to identify hits that exhibit promising interactions with target proteins, such as enzymes and receptors involved in disease pathways. The sulfonyl groups in this compound are particularly interesting from a computational perspective, as they can serve as anchors for hydrogen bonding interactions with key residues in protein active sites.
The synthesis of this compound presents an intriguing challenge due to its intricate architecture. Multi-step organic synthesis is typically required to construct the desired framework, involving reactions such as sulfonylation, cyclization, and functional group transformations. Modern synthetic methodologies have made significant strides in improving the efficiency and scalability of these processes, allowing for the production of complex molecules like this one on a larger scale.
From a biological perspective, the potential applications of 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane are vast. Its structural features suggest that it may exhibit activity against a range of diseases, including neurological disorders such as Alzheimer's disease and Parkinson's disease, where diazepane derivatives have shown promise. Additionally, its ability to interact with inflammatory pathways makes it a candidate for treating conditions like rheumatoid arthritis and other chronic inflammatory diseases.
The role of sulfonyl groups in medicinal chemistry cannot be overstated. These functional moieties have been successfully incorporated into numerous drugs due to their ability to enhance binding affinity and metabolic stability. In the case of this compound, the presence of two sulfonyl groups may provide additional opportunities for fine-tuning biological activity through structure-based drug design approaches.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane will play an increasingly important role in drug discovery efforts. Their unique structural features offer a wealth of possibilities for designing molecules that can modulate biological processes with high specificity and efficacy. The integration of experimental data with computational modeling will be crucial in elucidating their mechanism of action and optimizing their pharmacological properties.
The future prospects for this compound are promising, with ongoing studies aimed at exploring its potential in various disease models. Preclinical evaluations will be essential to assess its safety profile and pharmacokinetic properties before moving into human trials. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be necessary to fully realize the therapeutic potential of this molecule.
In conclusion,1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane (CAS No. 2034338-00-4) stands out as a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.
2034338-00-4 (1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-(pyrrolidine-1-sulfonyl)-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)